![molecular formula C21H25NO5S B254764 ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B254764.png)
ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate A is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation. In addition, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound A has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth in animal models. In addition, it has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate A in lab experiments is that it has been extensively studied and its properties are well-known. In addition, it has been shown to have a number of potential therapeutic applications. However, one limitation of using this compound A in lab experiments is that it is a synthetic compound and may not accurately reflect the properties of natural compounds.
Future Directions
There are a number of future directions for the study of ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate A. One area of research could be the development of analogs of this compound A that have improved properties. In addition, the potential therapeutic applications of this compound A could be further explored in clinical trials. Finally, the mechanism of action of this compound A could be further elucidated to better understand its biochemical and physiological effects.
Synthesis Methods
Ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate A can be synthesized through a multistep process that involves the reaction of 2-methoxyphenol with 4-bromobutanoyl chloride to form intermediate 1. This intermediate is then reacted with 2-aminothiophene-3-carboxylic acid to form intermediate 2. The final step involves the reaction of intermediate 2 with ethyl chloroformate to form this compound A.
Scientific Research Applications
Ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate A has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. In addition, it has been shown to have potential applications in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.
properties
Molecular Formula |
C21H25NO5S |
---|---|
Molecular Weight |
403.5 g/mol |
IUPAC Name |
ethyl 2-[4-(2-methoxyphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
InChI |
InChI=1S/C21H25NO5S/c1-3-26-21(24)19-14-8-6-11-17(14)28-20(19)22-18(23)12-7-13-27-16-10-5-4-9-15(16)25-2/h4-5,9-10H,3,6-8,11-13H2,1-2H3,(H,22,23) |
InChI Key |
NBXZFWAWJQHEKZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CCCOC3=CC=CC=C3OC |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CCCOC3=CC=CC=C3OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.